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Compound of Interest

Compound Name: C.I. Acid Yellow 99

Cat. No.: B606666 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
C.I. Acid Yellow 99, identified by CAS number 10343-58-5, is a synthetic anionic dye

belonging to the azo and 1:1 metal-complex class.[1][2][3] It is characterized by a chromium

atom complexed within its molecular structure, which imparts high lightfastness.[1][3] Primarily

used in the textile and leather industries for dyeing protein-based fibers such as wool and silk,

it also sees application in paper and wood coloration. For the scientific community, Acid Yellow

99 serves as a model anionic compound in environmental and materials science research,

particularly in the development and evaluation of novel adsorbent materials for wastewater

treatment. This document provides a comprehensive technical overview of its chemical

properties, synthesis, mechanisms of application, and established experimental protocols.

Chemical and Physical Properties
C.I. Acid Yellow 99 is a dark yellow to brown fine powder. It is soluble in water, a characteristic

essential for its application in aqueous dyeing processes. When dissolved in concentrated

sulfuric acid, it produces a brown solution. As a metal-complex dye, it exhibits good stability

under normal conditions.

Table 1: Chemical Identifiers and Properties of C.I. Acid Yellow 99
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Property Value

CAS Number 10343-58-5

C.I. Number 13900

Chemical Class Azo, 1:1 Metal Complex Dye

Synonyms
Acid Yellow GR, Acid Yellow RA, Amalan Yellow

GRL, Sumilan Yellow GR

Appearance Dark yellow to brown fine powder

Molecular Formula
C16H15CrN4NaO8S C16H13CrN4NaO8S

C16H12CrN4O9S·Na C16H11CrN4NaO9S

Molecular Weight
496.35 g/mol 510.33 g/mol 444.35 g/mol 511.34

g/mol

Purity Typically available at ≥95% purity.

Synthesis Pathway
The manufacturing process for C.I. Acid Yellow 99 involves a multi-step chemical synthesis.

The process begins with the diazotization of an aromatic amine, followed by a coupling reaction

and subsequent metal complexation.

Experimental Protocol: Synthesis

Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is treated with a source of

nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium salt.

Coupling: The resulting diazonium salt is reacted with a coupling agent, 3-Oxo-N-

phenylbutanamide (also known as acetoacetanilide). This reaction forms the core azo dye

structure.

Complexation: The azo dye intermediate is then treated with a chromium salt to form the final

1:1 chromium complex, yielding C.I. Acid Yellow 99.
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metal Complexation

3-Amino-2-hydroxy-
5-nitrobenzenesulfonic acid

Diazonium Salt Intermediate

NaNO2, HCl

3-Oxo-N-phenylbutanamide
(Acetoacetanilide)

Azo Dye Intermediate Chromium Salt

C.I. Acid Yellow 99
(1:1 Cr Complex)

Click to download full resolution via product page

Diagram 1: Synthesis workflow for C.I. Acid Yellow 99.

Application Principle: Acid Dyeing
As an acid dye, the application of Acid Yellow 99 relies on its anionic nature. The molecule

contains a sulfonic acid group (-SO₃⁻) which is negatively charged in an aqueous solution.

Protein and polyamide fibers, such as wool, silk, and nylon, contain amine groups (-NH₂). In an

acidic dyebath, these amine groups become protonated (-NH₃⁺), creating cationic sites on the

fiber. The negatively charged anionic dye is then attracted to these positive sites, forming

strong ionic bonds that fix the color to the fiber.
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Diagram 2: Principle of ionic bonding in acid dyeing.

Research Applications: Adsorption Studies
Acid Yellow 99 is frequently used as a model compound to study the efficacy of various

materials in removing anionic dyes from wastewater. Its stable chemical structure and clear

spectrophotometric signature make it ideal for quantifying adsorption kinetics and capacity.

Experimental Protocol: Batch Adsorption Analysis This protocol outlines a typical procedure for

evaluating the performance of a novel adsorbent material.

Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Yellow 99 of a known

concentration (e.g., 1000 mg/L) in deionized water. Create a series of standard solutions of

varying concentrations through serial dilution.

Spectrophotometric Calibration: Using a UV-Vis spectrophotometer, measure the

absorbance of the standard solutions at the wavelength of maximum absorbance (λ_max) for

Acid Yellow 99 to generate a calibration curve (Absorbance vs. Concentration).

Adsorption Experiment:
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In a series of flasks, add a fixed mass of the adsorbent material (e.g., 0.1 g) to a fixed

volume of dye solution of a known initial concentration (e.g., 100 mL of 50 mg/L).

Adjust the pH of the solutions to the desired value using HCl or NaOH.

Place the flasks in a shaker bath at a constant temperature and agitation speed.

Sample Analysis: At predetermined time intervals (for kinetic studies) or after reaching

equilibrium (for isotherm studies), withdraw aliquots from each flask.

Quantification: Separate the adsorbent from the liquid phase, typically by centrifugation or

filtration. Measure the absorbance of the supernatant and use the calibration curve to

determine the final dye concentration.

Data Calculation:

The amount of dye adsorbed per unit mass of adsorbent at time t (q_t, in mg/g) is

calculated using the formula: q_t = (C₀ - C_t) * V / m where C₀ and C_t are the initial and

final concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the

adsorbent (g).

Modeling: Fit the experimental data to kinetic models (e.g., Pseudo-Second-Order) and

isotherm models (e.g., Langmuir, Freundlich) to determine key adsorption parameters.
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Diagram 3: General workflow for a batch adsorption study.

Table 2: Common Adsorption Models for Data Analysis
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Model Type Model Name
Key Parameters
Determined

Kinetic Pseudo-Second-Order
Rate constant (k₂), equilibrium

adsorption capacity (q_e)

Isotherm Langmuir
Maximum monolayer

adsorption capacity (q_max)

Isotherm Freundlich
Adsorption intensity and

capacity factor (n, K_f)

Safety and Toxicology
While C.I. Acid Yellow 99 is generally classified as non-hazardous for transport, appropriate

laboratory safety precautions are necessary. Chronic exposure may pose health risks.

Table 3: Safety and Handling Information
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Aspect Details

GHS Classification

Not considered hazardous by the 2012 OSHA

Hazard Communication Standard (29 CFR

1910.122). However, this may vary by

jurisdiction.

Safety Statements S24/25: Avoid contact with skin and eyes.

Personal Protective Equipment
Wear safety glasses with side-shields,

protective gloves, and appropriate lab clothing.

Chronic Toxicity

May cause adverse effects on the bone marrow,

blood-forming system, and liver with prolonged

or repeated exposure.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Under fire conditions, may produce hydrogen

sulfide, carbon oxides, and nitrogen oxides

(NOx).

Acute Toxicity The acute toxicity of the substance is unknown.

Disclaimer: This document is intended for research and informational purposes only. It is not a

substitute for a formal Safety Data Sheet (SDS) and established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to C.I. Acid Yellow 99 (CAS 10343-
58-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606666#c-i-acid-yellow-99-cas-10343-58-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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